Cas no 104557-41-7 (Pyrenol, nitro- (9CI))

• Product Name: Pyrenol, nitro- (9CI)
• CAS No: 104557-41-7
• MF: C₁₆H₉NO₃
• MW: 263.247564077377
• CID: 147535
• PubChem ID: 149325
• Update Time: 2025-04-19

Pyrenol, nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrenol, nitro- (9CI)
• Pyren-1-ol, nitro-
• Nitropyrenol
• 104557-41-7
• Pyrenol, nitro-
• 2-nitropyren-1-ol
• nitrohydroxypyrene
• Nitro-1-hydroxypyrene
• 99333-90-1
• CCRIS 3170
• DTXSID50909034

• Inchi： 1S/C16H9NO3/c18-16-12-7-6-10-3-1-2-9-4-5-11(15(12)14(9)10)8-13(16)17(19)20/h1-8,18H
• InChI Key： UGEFUZCXSPVSPJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=CC=C3C=CC=C4C=CC=1C2=C43)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.05827
• Monoisotopic Mass: 263.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37